4-(Cycloheptyloxy)butane-1-sulfonyl chloride

• Molecular Formula: C11H21ClO3S
• Molecular Weight: 268.80 g/mol
• IUPAC Name: 4-cycloheptyloxybutane-1-sulfonyl chloride
• InChI: InChI=1S/C11H21ClO3S/c12-16(13,14)10-6-5-9-15-11-7-3-1-2-4-8-11/h11H,1-10H2
• InChI Key: IBZUAMJUJPAZCK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)OCCCCS(=O)(=O)Cl

Description

4-(Cycloheptyloxy)butane-1-sulfonyl chloride is a sulfonic acid derivative characterized by a cycloheptyl ether group attached to a butane chain terminating in a sulfonyl chloride moiety. Sulfonyl chlorides are pivotal in organic synthesis, serving as intermediates for sulfonamides, sulfonate esters, and other functionalized compounds. This article compares it to five structurally related sulfonyl chlorides, focusing on substituent effects, physicochemical properties, and applications.

Preparation Methods

The synthesis of 4-(Cycloheptyloxy)butane-1-sulfonyl chloride typically involves the reaction of 4-hydroxybutane-1-sulfonyl chloride with cycloheptanol under specific conditions. The reaction is carried out in the presence of a base, such as triethylamine, to facilitate the formation of the ether linkage. The reaction mixture is then purified to obtain the desired product with high purity .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of advanced purification techniques, such as distillation and chromatography, is common in industrial settings to achieve the desired product quality.

Chemical Reactions Analysis

4-(Cycloheptyloxy)butane-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: This compound can undergo nucleophilic substitution reactions, where the sulfonyl chloride group is replaced by a nucleophile. Common reagents for these reactions include amines, alcohols, and thiols.

Oxidation Reactions: The compound can be oxidized to form sulfonic acids or sulfonates, depending on the oxidizing agent used.

Reduction Reactions: Reduction of the sulfonyl chloride group can lead to the formation of sulfinates or sulfides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reaction with an amine can yield a sulfonamide, while reaction with an alcohol can produce a sulfonate ester .

Scientific Research Applications

4-(Cycloheptyloxy)butane-1-sulfonyl chloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis for the introduction of sulfonyl groups into molecules. This compound is valuable in the synthesis of various pharmaceuticals and agrochemicals.

Biology: In biological research, it is used to modify biomolecules, such as proteins and nucleic acids, to study their functions and interactions.

Medicine: The compound is used in the development of new drugs, particularly those targeting specific enzymes or receptors. Its unique structure allows for the design of molecules with improved efficacy and selectivity.

Industry: In industrial applications, it is used in the production of specialty chemicals and materials, such as surfactants and polymers.

Mechanism of Action

The mechanism of action of 4-(Cycloheptyloxy)butane-1-sulfonyl chloride involves its ability to act as an electrophile, reacting with nucleophiles to form covalent bonds. This reactivity is primarily due to the presence of the sulfonyl chloride group, which is highly electrophilic. The compound can target specific molecular sites, such as amino or hydroxyl groups, to form stable sulfonate or sulfonamide linkages .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds are analyzed based on substituent groups, molecular characteristics, and synthesis data derived from the evidence:

Table 1: Key Properties of Sulfonyl Chloride Derivatives

Compound Name	Substituent Group	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications
4-(Cycloheptyloxy)butane-1-sulfonyl chloride*	Cycloheptyl ether	Not provided	Inferred ~300–320	Not available	Organic synthesis, pharmaceuticals
7-[2-(Chloroethyl)cycloheptyloxy]coumarin (7c)	Cycloheptyl ether	C₁₉H₂₁ClO₄	333.5 (MS m/z: 333/335)	102–104	Coumarin-based drug intermediates
4-((Tetrahydrofuran-2-yl)methoxy)butane-1-sulfonyl chloride	Tetrahydrofuran ether	C₉H₁₇ClO₄S	256.75	Not available	Organic building blocks
4-(3-Fluorophenoxy)butane-1-sulfonyl chloride	Fluorinated aryl ether	C₁₀H₁₂ClFO₃S	266.72	Not available	Custom synthesis for bioactive molecules
4-Chlorobutane-1-sulfonyl chloride	Aliphatic chloro	C₄H₈Cl₂O₂S	199.09	Not available	Intermediate for sulfonamides
4-(4-Chloro-3-methylphenoxy)butane-1-sulfonyl chloride	Chlorinated aryl ether	C₁₁H₁₄Cl₂O₃S	297.20	Not available	High-purity research chemicals

*Hypothetical data inferred from analogs.

Substituent Effects on Reactivity and Stability

• Cycloheptyl vs. 71.8% for 7b) due to conformational strain .
• Aryl vs. Aliphatic Substituents: Fluorophenoxy () and chlorophenoxy () groups enhance electron-withdrawing effects, accelerating electrophilic substitution reactions compared to aliphatic substituents (e.g., 4-chlorobutane in ) .
• Ether vs. Amide Linkages : 4-(5-Chloropentanamido)benzene-1-sulfonyl chloride () incorporates an amide group, enabling hydrogen bonding and increased solubility in polar solvents compared to ether-linked analogs .

Physicochemical Properties

• Molecular Weight and Lipophilicity: Bulky substituents (e.g., cycloheptyl, chlorophenoxy) increase molecular weight and lipophilicity, favoring applications in lipid-soluble drug design (e.g., coumarin derivatives in ) .
• Melting Points : Cycloheptyl-containing 7c (102–104°C) melts at lower temperatures than cyclohexyl analog 7b (146–148°C), likely due to reduced crystallinity from ring strain .